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Compound of Interest

Compound Name: 2,6-Diethylaniline hydrochloride

Cat. No.: B1253448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on 2,6-diethylaniline
hydrochloride, a pivotal precursor in the synthesis of a range of widely utilized herbicides.

This document elucidates its chemical properties, synthesis methodologies, and its critical role

in the production of prominent agrochemicals. Detailed experimental protocols, quantitative

data, and process visualizations are provided to support research and development in the

agricultural and chemical sectors.

Chemical and Physical Properties
2,6-Diethylaniline and its hydrochloride salt are fundamental building blocks in organic

synthesis. The hydrochloride form is often used to improve the stability and handling of the

parent aniline.
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Property 2,6-Diethylaniline
2,6-Diethylaniline
Hydrochloride

CAS Number 579-66-8[1][2][3] 71477-82-2[4][5]

Molecular Formula C₁₀H₁₅N[3][6] C₁₀H₁₆ClN

Molecular Weight 149.23 g/mol [6] 185.70 g/mol

Appearance Colorless to yellow liquid[5]
Colorless needles or crystalline

powder[7]

Melting Point 3 °C[5]
175-179 °C (with

decomposition)[7]

Boiling Point 243 °C[1][5] Not applicable

Density 0.906 g/mL at 25 °C[1] Not available

Solubility

Sparingly soluble in water

(0.67 g/L at 27 °C); miscible

with isooctane, toluene, and

ethanol.[5]

Insoluble in water.[5]

Synthesis of 2,6-Diethylaniline
The industrial production of 2,6-diethylaniline is primarily achieved through the high-pressure,

high-temperature reaction of aniline with ethylene in the presence of a catalyst such as

aluminum anilide.[1][2]
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Caption: Industrial synthesis of 2,6-diethylaniline.

Application as a Precursor for Chloroacetanilide
Herbicides
2,6-Diethylaniline is a key intermediate in the manufacturing of several chloroacetanilide

herbicides, including Alachlor, Butachlor, and Metolachlor.[1][2] These herbicides are crucial for

controlling annual grasses and some broad-leaved weeds in a variety of crops.[2][6][8]

Synthesis of Alachlor
Alachlor is synthesized through a multi-step process involving the reaction of 2,6-diethylaniline

with formaldehyde and chloroacetyl chloride, followed by treatment with methanol.[9]
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Caption: Synthetic pathway for Alachlor.

Synthesis of Butachlor
The commercial production of butachlor involves the reaction of 2,6-diethylaniline with

chloroacetyl chloride to form an intermediate, which is then reacted with butyl isocyanate or

chloromethyl butyl ether.[8][10]

2,6-Diethylaniline

2-chloro-N-(2,6-diethylphenyl)acetamide

+ Chloroacetyl Chloride

Chloroacetyl Chloride

Butachlor

+ Chloromethyl butyl ether
(in alkaline solution)

Chloromethyl butyl ether
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Caption: Synthetic pathway for Butachlor.

Synthesis of Metolachlor
Metolachlor synthesis involves the condensation of 2-ethyl-6-methylaniline (a related

compound) with methoxyacetone, followed by hydrogenation and acetylation with chloroacetyl

chloride.[11] While not directly from 2,6-diethylaniline, the synthetic principles are similar and

relevant. A patent also describes a one-pot hydrogenation alkylation of 2-methyl-6-ethylaniline

with methoxy acetone followed by acylation.[12]

Experimental Protocols
Synthesis of 2',6'-diethyl-2-chloro acetanilide
(Intermediate for Butachlor)
This protocol is based on a patented method for synthesizing a key intermediate for Butachlor.

[10]

Materials:

2,6-Diethylaniline

Monochloroacetic Acid

Phosphorus trichloride (PCl₃), Phosphorus oxychloride (POCl₃), or Phosphorus

pentachloride (PCl₅)

Procedure:

Combine 2,6-diethylaniline and monochloroacetic acid in a mole ratio of 1:1.15 to 1:1.5.[10]

Add the phosphorus chloride compound, with a mole ratio of 2,6-diethylaniline to the

phosphorus compound of 1:0.35 to 1:0.6.[10]

During the addition of the phosphorus compound, maintain the temperature between 50-60

°C.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1253448?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Metolachlor
https://patents.google.com/patent/CN105461580A/en
https://patents.google.com/patent/CN87101526A/en
https://patents.google.com/patent/CN87101526A/en
https://patents.google.com/patent/CN87101526A/en
https://patents.google.com/patent/CN87101526A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the addition is complete, maintain the reaction temperature at 85-105 °C for 1-3 hours.

[10]

Upon completion of the reaction, add water and filter out the solid product.

Dry the solid to obtain 2',6'-diethyl-2-chloro acetanilide. This intermediate can be used in the

next step without further purification.[10]

Yield:

Greater than 95% (with respect to 2,6-diethylaniline).[10]

Synthesis of Butachlor from 2',6'-diethyl-2-chloro
acetanilide
This protocol is a continuation of the synthesis described above.[10]

Materials:

2',6'-diethyl-2-chloro acetanilide

Chloromethyl butyl ether

A small amount of Butachlor technical 92 as a solvent

Alkaline aqueous solution

Procedure:

In a reaction vessel containing a small amount of Butachlor technical 92, dissolve the 2',6'-

diethyl-2-chloro acetanilide.

Add chloromethyl butyl ether in a mole ratio of 1:1 to 1:1.5 relative to the acetanilide.[10]

Conduct the reaction in an alkaline aqueous solution.

Maintain the reaction temperature between 10-50 °C.[10]
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The addition of chloromethyl butyl ether should take 0.5-1 hour.[10]

Allow the reaction to proceed for an additional 0.5-1 hour.[10]

Yield:

The overall yield for the synthesis of Butachlor technical 92 is reported to be 90%.[10]

Quantitative Data Summary
Synthesis
Step

Reactant
s

Molar
Ratio

Temperat
ure (°C)

Time
(hours)

Yield (%)
Referenc
e

Butachlor

Intermediat

e

Synthesis

2,6-

Diethylanili

ne :

Monochlor

oacetic

Acid : PCl₃

1 : 1.15-1.5

: 0.35-0.6
85-105 1-3 >95 [10]

Butachlor

Synthesis

2',6'-

diethyl-2-

chloro

acetanilide

:

Chloromet

hyl butyl

ether

1 : 1-1.5 10-50 0.5-1 90 (overall) [10]

Metabolic Fate of Derived Herbicides
Herbicides derived from 2,6-diethylaniline, such as Alachlor and Butachlor, undergo microbial

degradation in the soil. A common metabolic pathway involves the transformation back to 2,6-

diethylaniline.[1][13] For instance, Alachlor can be degraded to 2-chloro-N-(2,6-diethylphenyl)

acetamide, which is further broken down into 2,6-diethylaniline.[14] It is important to note that

while the parent herbicides may have varying levels of toxicity, some metabolites like 2,6-

diethylaniline have been shown to be mutagenic.[15]
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Caption: Simplified metabolic pathway of Alachlor.

Safety Information
2,6-Diethylaniline is harmful if swallowed.[13] Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling this chemical.

Work should be conducted in a well-ventilated area or under a fume hood. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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